Cas no 1864837-72-8 (Methyl 6-(dimethylamino)pyridazine-3-carboxylate)

• Product Name: Methyl 6-(dimethylamino)pyridazine-3-carboxylate
• CAS No: 1864837-72-8
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5719830
• PubChem ID: 121206143
• Update Time: 2025-06-14

Methyl 6-(dimethylamino)pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-(dimethylamino)pyridazine-3-carboxylate
• 1864837-72-8
• F1967-5293
• AKOS026715300
• 3-Pyridazinecarboxylic acid, 6-(dimethylamino)-, methyl ester
• Methyl 6-(dimethylamino)pyridazine-3-carboxylate

• Inchi： 1S/C8H11N3O2/c1-11(2)7-5-4-6(9-10-7)8(12)13-3/h4-5H,1-3H3
• InChI Key： IIGSKBIEQQEIHI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(N=N1)N(C)C)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.3Ų

Experimental Properties

• Density: 1.193±0.06 g/cm3(Predicted)
• Boiling Point: 363.2±27.0 °C(Predicted)
• pka: 3.94±0.10(Predicted)

Additional information on Methyl 6-(dimethylamino)pyridazine-3-carboxylate

Recent Advances in the Application of Methyl 6-(dimethylamino)pyridazine-3-carboxylate (CAS: 1864837-72-8) in Chemical Biology and Pharmaceutical Research

Methyl 6-(dimethylamino)pyridazine-3-carboxylate (CAS: 1864837-72-8) has emerged as a promising scaffold in medicinal chemistry and chemical biology research. This heterocyclic compound, featuring both pyridazine and carboxylate functional groups, has demonstrated significant potential in drug discovery programs targeting various therapeutic areas. Recent studies have focused on its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of this compound for enhanced kinase inhibition properties. Researchers systematically modified the dimethylamino and carboxylate moieties, leading to derivatives with improved selectivity profiles against specific kinase targets. The study reported that the parent compound (1864837-72-8) serves as an excellent starting point for structure-activity relationship (SAR) studies due to its balanced physicochemical properties and synthetic accessibility.

In pharmaceutical applications, Methyl 6-(dimethylamino)pyridazine-3-carboxylate has shown particular promise in central nervous system (CNS) drug development. Its moderate lipophilicity (calculated logP of 1.2) and molecular weight (195.2 g/mol) make it suitable for crossing the blood-brain barrier. Recent preclinical studies have demonstrated its potential as a precursor for neuroprotective agents, with several analogs showing activity in models of neurodegenerative diseases.

The compound's mechanism of action has been further elucidated through recent structural biology studies. X-ray crystallography data revealed that the pyridazine core participates in key hydrogen bonding interactions with biological targets, while the dimethylamino group contributes to binding affinity through hydrophobic interactions. These findings, published in ACS Chemical Biology in early 2024, provide valuable insights for rational drug design using this scaffold.

From a synthetic chemistry perspective, novel methodologies have been developed for the efficient preparation and functionalization of Methyl 6-(dimethylamino)pyridazine-3-carboxylate. A 2024 Nature Protocols publication detailed a streamlined synthetic route that improves yield and purity while reducing environmental impact through green chemistry principles. These advances have significantly enhanced the compound's accessibility for research purposes.

Current research directions include exploring the compound's potential in targeted protein degradation (PROTACs) and as a warhead in covalent inhibitor design. Preliminary results from ongoing studies suggest that the reactive ester group can be effectively leveraged for these applications, opening new avenues in drug discovery. The unique physicochemical properties of 1864837-72-8 continue to make it a valuable tool in chemical biology research and pharmaceutical development.